Cas no 88393-07-1 (Benzoic acid,4-[(phenylthio)methyl]-, methyl ester)

• Product Name: Benzoic acid,4-[(phenylthio)methyl]-, methyl ester
• CAS No: 88393-07-1
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 709438
• PubChem ID: 366566
• Update Time: 2025-04-19

Benzoic acid,4-[(phenylthio)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(phenylthio)methyl]-, methyl ester
• methyl 4-(phenylsulfanylmethyl)benzoate
• METHYL 4-[(PHENYLTHIO)METHYL]BENZOATE
• 4-phenylsulfanylmethylbenzoic acid methyl ester
• methyl 4[(phenylsulfanyl)methyl]benzoate
• methyl p-<(phenylthio)methyl>benzoate
• 4-phenylsulfanylmethylbenzoic acid methylester
• NSC635192
• AKOS001708963
• SR-01000510041-1
• NSC-635192
• methyl 4-[(phenylsulfanyl)methyl]benzoate
• SR-01000510041
• W-205505
• 4-(Phenylsulfanylmethyl)benzoic Acid Methyl Ester
• methyl 4-(phenylthiomethyl)benzoate
• SCHEMBL3916950
• DTXSID40327147
• RZFYMLIOQNVJHF-UHFFFAOYSA-N
• 88393-07-1
• Methyl 4-((phenylthio)methyl)benzoate

• Inchi： 1S/C15H14O2S/c1-17-15(16)13-9-7-12(8-10-13)11-18-14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key： RZFYMLIOQNVJHF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 258.07100
• Monoisotopic Mass: 258.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.60000
• LogP: 3.76550